5-Chloro-1-methyl-3-phenyl-1H-pyrazole

• CAS No.: 59803-60-0
• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 5-chloro-1-methyl-3-phenylpyrazole
• InChI: InChI=1S/C10H9ClN2/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: KZXLYZPMOREIDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)Cl

Description

5-Chloro-1-methyl-3-phenyl-1H-pyrazole is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of phosphorous oxychloride (2,015 g, 19 moles) is added solid 1-methyl-3-phenylpyrazolin-5-one (2,073 g, 11.9 moles) with stirring and warming. At 100° C. the mixture becomes homogeneous. The reflux temperature rises from 119° C. to 143° C. over a period of 30 hours. After cooling the mixture is poured into ice and water (8 l) with stirring. After 4 hours the slurry is filtered and the filter cake added to 4 l of water containing 1.5 l of 10% sodium hydroxide solution with stirring. Removal of the solid by filtration followed by a recrystallization from hexane yields 1,523 g of product, having a melting point ranging from 61° C. to 62° C.

Synthesis routes and methods II

Procedure details

2-Methyl-5-phenylpyrazol-3-one (7.9 g, 0.0429 mol) is added to phosphorus oxychloride (15.3 g). The mixture is stirred at 120°C to 135°C for 8 hours, then poured into ice water, made alkaline and extracted with methylene chloride. The solution is evaporated in vacuo at 90°C to yield 8.0 g (93.8%) of an oil.